Cas no 120157-98-4 (tert-Butyl acetylcarbamate)

tert-Butyl acetylcarbamate structure
tert-Butyl acetylcarbamate structure
Product Name:tert-Butyl acetylcarbamate
CAS No:120157-98-4
Molecular Formula:C7H13NO3
Molecular Weight:159.18302
MDL:MFCD11977691
CID:63475
PubChem ID:11332620

tert-Butyl acetylcarbamate Properties

Names and Identifiers

    • tert-Butyl acetylcarbamate
    • Carbamic acid, acetyl-, 1,1-dimethylethyl ester
    • Carbamic acid, acetyl-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-acetylcarbamate
    • Acetylcarbamic acid 1,1-dimethylethyl ester
    • AKOS015910150
    • MFCD11977691
    • t-Butyl acetylcarbamate
    • A804444
    • tert-Butylacetylcarbamate
    • acetyl-carbamic acid tert-butyl ester
    • DTXSID70462570
    • WUPPVCVLOXKYBQ-UHFFFAOYSA-N
    • Carbamic acid, N-acetyl-, 1,1-dimethylethyl ester
    • FT-0645764
    • 120157-98-4
    • BCP15802
    • CS-0134558
    • n-boc-acetamide
    • SCHEMBL3951511
    • MDL: MFCD11977691
    • InChIKey: WUPPVCVLOXKYBQ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H13NO3/c1-5(9)8-6(10)11-7(2,3)4/h1-4H3,(H,8,9,10)
    • SMILES: CC(NC(OC(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 159.09000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 159.08954328g/mol
  • Heavy Atom Count: 11
  • Complexity: 169
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • LogP: 1.44850
  • PSA: 55.40000

tert-Butyl acetylcarbamate Security Information

tert-Butyl acetylcarbamate Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-Butyl acetylcarbamate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000QVP-100mg
Carbamic acid, N-acetyl-, 1,1-dimethylethyl ester
120157-98-4 97%
100mg
$5.00 2025-02-18
A2B Chem LLC
AA34037-100mg
Carbamic acid, acetyl-, 1,1-dimethylethyl ester
120157-98-4 97%
100mg
$5.00
Aaron
AR000R41-100mg
Carbamic acid, N-acetyl-, 1,1-dimethylethyl ester
120157-98-4 98%
100mg
$4.00 2025-01-20
abcr
AB489558-250 mg
t-Butyl acetylcarbamate, 95%; .
120157-98-4 95%
250MG
€127.00 2023-04-20
Ambeed
A643169-100mg
tert-Butyl acetylcarbamate
120157-98-4 97%
100mg
$6.0
Apollo Scientific
OR917702-1g
tert-Butyl N-acetylcarbamate
120157-98-4 97%
1g
£70.00 2025-02-20
Chemenu
CM372731-1g
tert-Butyl acetylcarbamate
120157-98-4 95%+
1g
$58 2023-02-03
eNovation Chemicals LLC
D505608-1g
tert-Butyl acetylcarbaMate
120157-98-4 97%
1g
$215 2022-09-07
Fluorochem
228337-1g
tert-Butyl acetylcarbamate
120157-98-4 95%
1g
£121.00 2022-02-28
TRC
T280925-500mg
tert-Butyl acetylcarbamate
120157-98-4
500mg
$ 310.00 2022-06-02

tert-Butyl acetylcarbamate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:120157-98-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:120157-98-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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